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Compound Name: FINQUAT CT
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For Researchers, Scientists, and Drug Development Professionals

Introduction to FINQUAT CT (Quaternium-75)

FINQUAT CT, with the INCI name Quaternium-75, is a high-performance cationic conditioning
agent extensively utilized in a variety of hair care formulations.[1][2][3] As a quaternary
ammonium compound, it possesses a high cationic charge density, which is fundamental to its
efficacy in hair conditioning.[4] This property allows it to effectively neutralize the negative
charges on the hair surface, which are often exacerbated by chemical treatments and daily
grooming, leading to a reduction in static and flyaway hair.[5][6] FINQUAT CT is recognized for
its ability to impart a soft, silky feel to the hair, improve manageability and detangling, and
enhance overall hair texture without causing significant build-up.[7] Its compatibility with most
commonly used anionic surfactants makes it a versatile ingredient in both rinse-off and leave-in
hair care products.[4] Furthermore, it is noted for its low irritation potential, making it suitable for
a wide range of hair and scalp types.[4]

Mechanism of Action

The primary mechanism of action of FINQUAT CT is based on the electrostatic attraction
between its positively charged molecules and the negatively charged sites on the hair fiber
surface. Hair, particularly when damaged, carries a net negative charge due to the
deprotonation of amino acid residues in the keratin protein structure. The cationic nature of
FINQUAT CT facilitates its deposition onto the hair shaft, forming a thin, conditioning film. This
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film smooths the hair cuticle, reducing friction between hair fibers, which in turn eases combing
and enhances softness and shine.[6]

Conditioning Effect

Conditioner with FINQUAT CT Hair Fiber

FINQUAT CT (Quaternium-75) (+) Electrostatic Attraction . (SSRRFEI I ( Cf;z::iitrl\?:gol‘;ilam )—)( Smoothed Hair Cuticle

Improved Softness,
Reduced Static,
Enhanced Combability

Click to download full resolution via product page
Mechanism of FINQUAT CT on Hair

Applications in Hair Care Formulations

FINQUAT CT is a versatile ingredient suitable for a wide array of hair care products, including:
o Rinse-off Conditioners: Provides excellent detangling, softness, and a silky after-feel.

e Leave-in Conditioners and Detanglers: Offers prolonged conditioning and manageability
without a heavy or greasy feel.

o Conditioning Shampoos (2-in-1): Due to its compatibility with anionic surfactants, it can be
incorporated to provide conditioning benefits from a shampoo chassis.

o Hair Masks and Treatments: Delivers intensive conditioning and repair to damaged hair.

e Styling Products: Can be included in mousses, creams, and lotions to improve hair feel and
manageability during styling.

A typical starting formulation for a rinse-off hair conditioner is provided below:
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Ingredient (INCI

Phase Function % wiw
Name)

A Deionized Water Solvent g.s. to 100

A Glycerin Humectant 2.00

A Disodium EDTA Chelating Agent 0.10

B Cetearyl Alcohol Thickener, Emollient 4.00
Behentrimonium Conditioning Agent,

B ) N 1.50
Chloride Emulsifier
FINQUAT CT o

B ) Conditioning Agent 1.00
(Quaternium-75)

C Preservative Preservative g.s.

C Fragrance Fragrance q.s.

C Citric Acid pH Adjuster to pH 4.0-4.5

Procedure:

Heat Phase A to 75°C.

In a separate vessel, heat Phase B to 75°C.

Add Phase B to Phase A with homogenization.

Cool to 40°C with gentle mixing.

Add ingredients of Phase C.

Adjust pH if necessary.

Experimental Protocols and Performance Data

The following sections detail experimental protocols for evaluating the efficacy of FINQUAT CT
in hair care formulations. The provided data are illustrative and representative of typical
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performance expectations.

Wet and Dry Combing Performance

Objective: To quantify the reduction in combing force on hair tresses treated with a conditioner
containing FINQUAT CT compared to a control.

Protocol:
e Hair Tress Preparation: Use standardized virgin or bleached hair tresses.

o Baseline Measurement: Measure the initial combing force of the untreated tresses (wet and
dry) using a texture analyzer equipped with a comb attachment.

e Treatment:
o Control Group: Treat a set of tresses with a placebo conditioner (without FINQUAT CT).
o Test Group: Treat another set of tresses with the conditioner containing 1% FINQUAT CT.
o Apply a standardized amount of conditioner, leave on for 1 minute, and rinse thoroughly.

o Wet Combing Measurement: Immediately after rinsing, measure the combing force on the
wet tresses.

e Drying: Allow the tresses to air dry overnight under controlled conditions.
o Dry Combing Measurement: Measure the combing force on the dry tresses.

o Data Analysis: Calculate the percentage reduction in combing force for both wet and dry
conditions compared to the baseline.

lllustrative Performance Data:
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Average Wet ) Average Dry .
) % Reduction ) % Reduction
Treatment Combing Combing
(Wet) (Dry)
Force (N) Force (N)
Untreated 2.50 - 1.80 -
Placebo
N 1.75 30% 1.35 25%
Conditioner
Conditioner with
65% 0.72 60%

1% FINQUAT CT

Anti-Static Properties

Objective: To assess the ability of FINQUAT CT to reduce static charge on hair.
Protocol:
e Hair Tress Preparation: Use clean, dry hair tresses.

o Treatment: Treat hair tresses with the placebo and the 1% FINQUAT CT conditioner as
described in the combing protocol.

» Static Charge Induction: Induce a static charge on the hair tresses by combing them a
standardized number of times under controlled low humidity conditions.

o Measurement: Measure the static charge decay time using an electrostatic voltmeter. This
measures the time it takes for the induced charge to dissipate to half of its initial value.

o Data Analysis: Compare the charge decay times of the treated tresses. A shorter decay time
indicates better anti-static properties.

lllustrative Performance Data:
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Treatment Initial Static Charge (kV) Half-Life Decay Time (s)
Untreated 5.0 >120
Placebo Conditioner 4.8 95

Conditioner with 1% FINQUAT
CT

4.5 25

Sensory Evaluation for Hair Softness

Objective: To evaluate the perceived softness of hair treated with a conditioner containing
FINQUAT CT through a trained sensory panel.

Protocol:

e Panelist Training: Train a panel of at least 10 expert evaluators to identify and score hair
attributes on a standardized scale (e.g., 1-10, where 1 is not soft and 10 is very soft).

o Sample Preparation: Prepare half-head samples on live models or use mannequin heads
with full hair. One side is treated with the placebo conditioner, and the other with the 1%
FINQUAT CT conditioner. The application should be blinded.

» Evaluation: Panelists evaluate the softness of the wet and dry hair on both sides of the head.

o Data Analysis: Analyze the scores statistically to determine if there is a significant difference
in perceived softness between the two treatments.

lllustrative Performance Data:

Average Wet Softness Average Dry Softnhess
Treatment

Score (1-10) Score (1-10)
Placebo Conditioner 55 6.0
Conditioner with 1% FINQUAT

8.0 8.5

CT
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Experimental Workflow and Logical Relationships

The following diagrams illustrate the typical workflow for evaluating a hair care formulation
containing FINQUAT CT and the logical relationship between its properties and the resulting

benefits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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